![molecular formula C16H11N3O5 B4705262 N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-methyl-4-nitrobenzamide](/img/structure/B4705262.png)
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-methyl-4-nitrobenzamide
Overview
Description
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-methyl-4-nitrobenzamide, also known as ML141, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 2010 and has since been used in various studies to investigate its mechanism of action and potential therapeutic applications.
Mechanism of Action
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-methyl-4-nitrobenzamide inhibits RhoA activity by binding to its effector domain, which prevents its interaction with downstream effectors. This leads to a decrease in RhoA-mediated cellular processes, such as actin cytoskeleton organization and cell migration. This compound has also been shown to inhibit the activity of other Rho family GTPases, including Rac1 and Cdc42, but with lower potency.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in different cell types. It has been shown to inhibit cell migration and invasion in cancer cells, reduce fibrosis in cardiac and renal tissues, and improve insulin sensitivity in adipocytes. This compound has also been shown to have neuroprotective effects in models of Parkinson's disease and cerebral ischemia.
Advantages and Limitations for Lab Experiments
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-methyl-4-nitrobenzamide has several advantages as a tool for scientific research. It is a small molecule inhibitor that can be easily added to cell culture or animal models. It has high potency and selectivity for RhoA, making it a valuable tool for investigating RhoA-mediated cellular processes. However, this compound also has some limitations, including its potential off-target effects and the need for optimization of the dosage and treatment duration for different applications.
Future Directions
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-methyl-4-nitrobenzamide has shown promise as a potential therapeutic agent for various diseases, including cancer, cardiovascular diseases, and neurodegenerative diseases. Future research could focus on optimizing the dosing and treatment duration for different applications, investigating the potential off-target effects of this compound, and developing more potent and selective inhibitors of RhoA and other Rho family GTPases. Additionally, this compound could be used in combination with other therapeutic agents to enhance their efficacy and reduce their side effects.
Scientific Research Applications
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-methyl-4-nitrobenzamide has been extensively used in scientific research as a selective inhibitor of the small GTPase, RhoA. RhoA is involved in various cellular processes, including cell migration, proliferation, and differentiation. This compound has been shown to inhibit RhoA activity in a dose-dependent manner, making it a valuable tool for investigating the role of RhoA in different cellular processes.
properties
IUPAC Name |
N-(1,3-dioxoisoindol-5-yl)-3-methyl-4-nitrobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N3O5/c1-8-6-9(2-5-13(8)19(23)24)14(20)17-10-3-4-11-12(7-10)16(22)18-15(11)21/h2-7H,1H3,(H,17,20)(H,18,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJIBAOFWIPHGOK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NC2=CC3=C(C=C2)C(=O)NC3=O)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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